Cas no 581812-74-0 (4-Isocyanato-1H-indole)
4-Isocyanato-1H-indole structure
Product Name:4-Isocyanato-1H-indole
CAS No:581812-74-0
MF:C9H6N2O
MW:158.15674161911
MDL:MFCD11505056
CID:1078095
PubChem ID:22032644
Update Time:2025-04-20
4-Isocyanato-1H-indole Chemical and Physical Properties
Names and Identifiers
-
- 4-Isocyanato-1H-indole
- AKOS006326095
- MFCD11505056
- SCHEMBL4023666
- 581812-74-0
- DB-087459
- EN300-196840
- WZBUDUAPHLTEEJ-UHFFFAOYSA-N
-
- MDL： MFCD11505056
- Inchi： 1S/C9H6N2O/c12-6-11-9-3-1-2-8-7(9)4-5-10-8/h1-5,10H
- InChI Key： WZBUDUAPHLTEEJ-UHFFFAOYSA-N
- SMILES： O=C=NC1=CC=CC2=C1C=CN2
Computed Properties
- Exact Mass: 158.048012819g/mol
- Monoisotopic Mass: 158.048012819g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 45.2Ų
4-Isocyanato-1H-indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 084311-1g |
4-Isocyanato-1H-indole, 95% |
581812-74-0 | 95% | 1g |
$727.00 | 2023-09-09 | |
| A2B Chem LLC | AX17478-2.5g |
4-Isocyanato-1H-indole |
581812-74-0 | 95% | 2.5g |
$1713.00 | 2024-04-19 | |
| A2B Chem LLC | AX17478-5g |
4-Isocyanato-1H-indole |
581812-74-0 | 95% | 5g |
$2520.00 | 2024-04-19 | |
| A2B Chem LLC | AX17478-10g |
4-Isocyanato-1H-indole |
581812-74-0 | 95% | 10g |
$3720.00 | 2024-04-19 | |
| abcr | AB589624-100mg |
4-Isocyanato-1H-indole; . |
581812-74-0 | 100mg |
€373.70 | 2025-04-17 | ||
| abcr | AB589624-250mg |
4-Isocyanato-1H-indole; . |
581812-74-0 | 250mg |
€501.20 | 2025-04-17 | ||
| abcr | AB589624-500mg |
4-Isocyanato-1H-indole; . |
581812-74-0 | 500mg |
€692.40 | 2025-04-17 | ||
| abcr | AB589624-1g |
4-Isocyanato-1H-indole; . |
581812-74-0 | 1g |
€956.50 | 2025-04-17 | ||
| A2B Chem LLC | AX17478-50mg |
4-Isocyanato-1H-indole |
581812-74-0 | 95% | 50mg |
$233.00 | 2024-04-19 | |
| A2B Chem LLC | AX17478-100mg |
4-Isocyanato-1H-indole |
581812-74-0 | 95% | 100mg |
$332.00 | 2024-04-19 |
4-Isocyanato-1H-indole Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:581812-74-0)4-Isocyanato-1H-indole
Order Number:A1223337
Stock Status:in Stock
Quantity:100mg/250mg/500mg/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 19:12
Price ($):221/297/410/567
Email:sales@amadischem.com
4-Isocyanato-1H-indole Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:581812-74-0)4-Isocyanato-1H-indole
Purity:99%/99%/99%/99%
Quantity:100mg/250mg/500mg/1g
Price ($):221/297/410/567